Cas no 1214107-68-2 (Ethyl N-Cbz-DL-Phenylalaninamide)

• Product Name: Ethyl N-Cbz-DL-Phenylalaninamide
• CAS No: 1214107-68-2
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 3041574
• PubChem ID: 3112489
• Update Time: 2025-06-16

Ethyl N-Cbz-DL-Phenylalaninamide Chemical and Physical Properties

Names and Identifiers

• Ethyl N-Cbz-DL-Phenylalaninamide
• Phenylmethyl?N-[2-(ethylamino)-2-oxo-1-(phenylmethyl)ethyl]carbamate
• AKOS000590249
• Phenylmethyl N-[2-(ethylamino)-2-oxo-1-(phenylmethyl)ethyl]carbamate
• SMR000285360
• CS-0206950
• BRD-A53279688-001-15-0
• BS-27239
• HMS2640O10
• SR-01000369805-1
• Opera_ID_155
• 1214107-68-2
• CHEMBL1723983
• benzyl N-[1-(ethylamino)-1-oxo-3-phenylpropan-2-yl]carbamate
• MLS000678297
• SR-01000369805
• AKOS017073901

• Inchi： 1S/C19H22N2O3/c1-2-20-18(22)17(13-15-9-5-3-6-10-15)21-19(23)24-14-16-11-7-4-8-12-16/h3-12,17H,2,13-14H2,1H3,(H,20,22)(H,21,23)
• InChI Key： DWZHXUNRCNVFJE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(NCC)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 326.16304257Da
• Monoisotopic Mass: 326.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl N-Cbz-DL-Phenylalaninamide

Comprehensive Overview of Ethyl N-Cbz-DL-Phenylalaninamide (CAS No. 1214107-68-2): Properties, Applications, and Industry Insights

Ethyl N-Cbz-DL-Phenylalaninamide (CAS No. 1214107-68-2) is a specialized N-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a Cbz (carbobenzoxy) protecting group, which enhances its stability during chemical reactions, making it a critical intermediate in the development of bioactive molecules. With the growing demand for custom peptide synthesis and drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

The DL-configuration of Ethyl N-Cbz-DL-Phenylalaninamide offers versatility in stereochemical studies, enabling applications in both racemic mixtures and enantiomer separation techniques. Recent advancements in AI-driven drug design and high-throughput screening have further amplified its relevance, as researchers seek efficient building blocks for peptide-based therapeutics. Notably, its ethyl ester moiety improves solubility in organic solvents, facilitating its use in solid-phase peptide synthesis (SPPS) workflows.

In the context of green chemistry, Ethyl N-Cbz-DL-Phenylalaninamide aligns with the industry's shift toward sustainable synthesis practices. Its compatibility with microwave-assisted reactions and catalytic hydrogenation reduces reaction times and minimizes waste—a key consideration for environmentally conscious laboratories. Additionally, its role in prodrug development has been explored, particularly in enhancing the bioavailability of peptide-derived APIs (active pharmaceutical ingredients).

From a commercial perspective, the compound's CAS No. 1214107-68-2 serves as a unique identifier for regulatory compliance and procurement. Suppliers often highlight its >95% purity (HPLC) to meet the stringent requirements of GMP-grade peptide production. As the biopharmaceutical market expands, driven by innovations in mRNA vaccines and targeted cancer therapies, derivatives like Ethyl N-Cbz-DL-Phenylalaninamide are expected to see sustained demand.

Researchers frequently inquire about the compound's storage conditions (typically 2–8°C under inert gas) and handling protocols to prevent racemization. Its MSDS data and NMR spectra are also commonly requested, reflecting the compound's integration into quality-by-design (QbD) frameworks. For those exploring structure-activity relationships (SAR), the Cbz group's orthogonal protection strategy allows sequential deprotection in multi-step syntheses.

Emerging trends in personalized medicine and bioconjugation techniques have further elevated the importance of N-Cbz protected amino acids. For instance, the compound's phenylalanine backbone is instrumental in designing enzyme inhibitors and cell-penetrating peptides. Its compatibility with click chemistry platforms also opens avenues for theranostic agent development—a hot topic in nanomedicine research.

In summary, Ethyl N-Cbz-DL-Phenylalaninamide (CAS No. 1214107-68-2) represents a multifaceted tool for modern chemical biology. Its applications span from academic research to industrial-scale API manufacturing, underscored by its adaptability to cutting-edge methodologies like flow chemistry and machine learning-assisted molecular optimization. As peptide therapeutics continue to dominate the life sciences landscape, this compound remains a cornerstone for innovation.